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Compound of Interest

Compound Name: 4-Benzoylphenyl methacrylate

Cat. No.: B1600103 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential, step-by-step procedures for the proper disposal of 4-
Benzoylphenyl methacrylate (CAS: 56467-43-7), a compound commonly used in polymer

synthesis. Adherence to these guidelines will minimize risks and prevent environmental

contamination.

Hazard Profile and Safety Summary
4-Benzoylphenyl methacrylate presents several hazards that necessitate careful handling

during disposal. It is crucial to be aware of its potential effects and the necessary protective

measures.

Hazard Category Description GHS Hazard Statement

Acute Toxicity (Oral) Harmful if swallowed. H302

Skin Corrosion/Irritation Causes skin irritation. H315

Serious Eye Damage/Irritation Causes serious eye irritation. H319

Specific Target Organ Toxicity
May cause respiratory

irritation.
H335

Aquatic Hazard (Acute) Very toxic to aquatic life.[1][2] H400
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Personal Protective Equipment (PPE) for Disposal
Before initiating the disposal process, ensure the following personal protective equipment is

worn to prevent exposure:

PPE Category Specification

Hand Protection Chemical-impermeable gloves.

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin and Body Protection
Lab coat, long-sleeved clothing, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area. If dust formation is

likely, a NIOSH-approved respirator is

recommended.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the safe disposal of 4-
Benzoylphenyl methacrylate. This workflow is designed to prevent accidental release and

ensure compliance with safety regulations.
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Preparation Collection of Waste

Final Disposal

1. Don Personal Protective Equipment (PPE)

2. Collect Surplus and Non-Recyclable Material

5. Place Waste in a Suitable, Closed Container

3. For Spills: Sweep up Solid Material

4. Avoid Creating Dust

6. Label the Waste Container Clearly

7. Contact a Licensed Professional Waste Disposal Service

8. Dispose of Contaminated Packaging as Unused Product

Click to download full resolution via product page

Disposal workflow for 4-Benzoylphenyl methacrylate.

Experimental Protocol for Spill Neutralization and Cleanup

In the event of an accidental spill, follow these steps to safely contain and clean the affected

area:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area

and ensure adequate ventilation.[3][4]
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Containment: Prevent further leakage or spillage if it is safe to do so.[4] Do not let the

product enter drains.

Cleanup:

Carefully sweep up the spilled solid material, avoiding the formation of dust.[3][4]

Use spark-proof tools and explosion-proof equipment if the material is flammable.

Pick up and arrange for disposal without creating dust.[3]

Final Disposal:

Place the collected material into a suitable, closed container for disposal.[3][4]

The adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.

Wash the spill site with plenty of water after material pickup is complete.

Important Considerations:

Environmental Hazard: 4-Benzoylphenyl methacrylate is very toxic to aquatic life.[1][2]

Discharge into the environment must be avoided.[4][5] Spillage should be collected.[2][4]

Professional Disposal: Always use a licensed professional waste disposal service to dispose

of this material.[3] Offer surplus and non-recyclable solutions to a licensed disposal

company.[3]

Contaminated Packaging: Dispose of contaminated packaging as you would the unused

product.[3]

By adhering to these detailed procedures, laboratory personnel can manage the disposal of 4-
Benzoylphenyl methacrylate safely and responsibly, fostering a culture of safety and

environmental stewardship.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://wap.guidechem.com/msds/56467-43-7.html
http://angenechemical.com/sds/56467-43-7.pdf
https://wap.guidechem.com/msds/56467-43-7.html
http://angenechemical.com/sds/56467-43-7.pdf
http://angenechemical.com/sds/56467-43-7.pdf
https://wap.guidechem.com/msds/56467-43-7.html
https://www.benchchem.com/product/b1600103?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Benzoylphenyl-methacrylate
https://www.guidechem.com/encyclopedia/4-benzoylphenyl-methacrylate-dic1218139.html
https://wap.guidechem.com/msds/56467-43-7.html
https://www.chemicalbook.com/msds/4-Benzoylphenyl-acrylate.pdf
https://www.guidechem.com/encyclopedia/4-benzoylphenyl-methacrylate-dic1218139.html
https://wap.guidechem.com/msds/56467-43-7.html
http://angenechemical.com/sds/56467-43-7.pdf
http://angenechemical.com/sds/56467-43-7.pdf
http://angenechemical.com/sds/56467-43-7.pdf
https://www.benchchem.com/product/b1600103?utm_src=pdf-body
https://www.benchchem.com/product/b1600103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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